molecular formula C9H15N3O2 B8789153 ethyl 2-(4-amino-1H-pyrazol-1-yl)-2-methylpropanoate

ethyl 2-(4-amino-1H-pyrazol-1-yl)-2-methylpropanoate

Cat. No.: B8789153
M. Wt: 197.23 g/mol
InChI Key: JOJGMFNKAFSGNT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Ethyl 2-(4-amino-1H-pyrazol-1-yl)-2-methylpropanoate is a useful research compound. Its molecular formula is C9H15N3O2 and its molecular weight is 197.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H15N3O2

Molecular Weight

197.23 g/mol

IUPAC Name

ethyl 2-(4-aminopyrazol-1-yl)-2-methylpropanoate

InChI

InChI=1S/C9H15N3O2/c1-4-14-8(13)9(2,3)12-6-7(10)5-11-12/h5-6H,4,10H2,1-3H3

InChI Key

JOJGMFNKAFSGNT-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C(C)(C)N1C=C(C=N1)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of ethyl 2-methyl-2-(4-nitro-1H-pyrazol-1-yl)propanoate (20 g) obtained in Step F of Example 103 in ethanol (200 mL) was added 10% palladium-carbon (3.0 g), and the mixture was stirred overnight at room temperature under hydrogen atmosphere (at normal pressures). The palladium carbon was removed by filtration through Celite, and the solvent was evaporated under reduced pressure to give the title compound (17 g).
Quantity
20 g
Type
reactant
Reaction Step One
Quantity
200 mL
Type
solvent
Reaction Step One
Name
palladium-carbon
Quantity
3 g
Type
catalyst
Reaction Step One

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.